Cas no 1311197-91-7 (1-(4-Bromo-2-fluorophenyl)pentan-1-one)

1-(4-Bromo-2-fluorophenyl)pentan-1-one is a brominated and fluorinated aromatic ketone with applications in pharmaceutical and agrochemical research as a versatile synthetic intermediate. Its structure, featuring a pentanone chain attached to a substituted phenyl ring, allows for further functionalization, making it valuable in the development of bioactive compounds. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex molecules. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in organic synthesis. Its well-defined molecular properties make it suitable for use in medicinal chemistry and material science research.
1-(4-Bromo-2-fluorophenyl)pentan-1-one structure
1311197-91-7 structure
Product Name:1-(4-Bromo-2-fluorophenyl)pentan-1-one
CAS No:1311197-91-7
MF:C11H12BrFO
MW:259.114786148071
CID:1024435
PubChem ID:54759059
Update Time:2025-06-09

1-(4-Bromo-2-fluorophenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-2-fluorophenyl)pentan-1-one
    • A888579
    • N12189
    • 1311197-91-7
    • BS-20482
    • AKOS015908099
    • DTXSID50716664
    • CS-0212360
    • MFCD19237235
    • DB-249870
    • 1-Pentanone, 1-(4-bromo-2-fluorophenyl)-
    • MDL： MFCD19237235
    • Inchi： 1S/C11H12BrFO/c1-2-3-4-11(14)9-6-5-8(12)7-10(9)13/h5-7H,2-4H2,1H3
    • InChI Key： WCMNQUAKMCMKJJ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)C(CCCC)=O

Computed Properties

  • Exact Mass: 258.00600
  • Monoisotopic Mass: 258.00556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.96110

1-(4-Bromo-2-fluorophenyl)pentan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-Bromo-2-fluorophenyl)pentan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
216260-1g
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7 95%
1g
 ￡100.00 2022-03-01
TRC
B693093-100mg
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7
100mg
 $ 64.00 2023-04-18
TRC
B693093-250mg
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7
250mg
 $ 81.00 2023-04-18
TRC
B693093-500mg
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7
500mg
 $ 121.00 2023-04-18
TRC
B693093-1g
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7
1g
 $ 167.00 2023-04-18
Fluorochem
216260-5g
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7 95%
5g
 ￡300.00 2022-03-01
Alichem
A019113056-10g
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7 95%
10g
 400.00 USD 2021-05-31
A2B Chem LLC
AA40688-1g
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7 98%
1g
 $97.00 2024-04-20
A2B Chem LLC
AA40688-5g
1-(4-Bromo-2-fluorophenyl)pentan-1-one
 1311197-91-7 98%
5g
 $271.00 2024-04-20
abcr
AB311978-1g
1-(4-Bromo-2-fluorophenyl)pentan-1-one, 98%; .
 1311197-91-7 98%
1g
 €178.00 2024-04-19

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